Cas no 144872-01-5 (Glycine,N-[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbonyl]propyl]phenyl]-,1,1-dimethylethyl ester)

• Product Name: Glycine,N-[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbonyl]propyl]phenyl]-,1,1-dimethylethyl ester
• CAS No: 144872-01-5
• MF: C₂₆H₃₉N₅O₅
• MW: 501.618366479874
• CID: 102060
• Update Time: 2024-01-24

Glycine,N-[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbonyl]propyl]phenyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbonyl]propyl]phenyl]-,1,1-dimethylethyl ester
• Glycine,N-[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbo...
• Glycine,N-[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbonyl]propyl]phenyl]-,1,1-dimethy
• Glycine, N-[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbonyl]propyl]phenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C26H39N5O5/c1-7-14-30-22(27)21(24(34)31(15-8-2)25(30)35)29-23(33)19(9-3)17-10-12-18(13-11-17)28-16-20(32)36-26(4,5)6/h10-13,19,28H,7-9,14-16,27H2,1-6H3,(H,29,33)
• InChI Key： MUUGDKKKEBNJEP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CNC1=CC=C(C(C(NC2=C(N)N(CCC)C(=O)N(CCC)C2=O)=O)CC)C=C1

Computed Properties

• Exact Mass: 501.295
• Monoisotopic Mass: 501.295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 12.53±0.20(Predicted)